Cas no 2092285-71-5 (4-[5-(Difluoromethyl)-2-thienyl]-2-fluoro-phenol)

• Product Name: 4-[5-(Difluoromethyl)-2-thienyl]-2-fluoro-phenol
• CAS No: 2092285-71-5
• MF: C₁₁H₇F₃OS
• MW: 244.232892274857
• CID: 5183677
• Update Time: 2025-06-11

4-[5-(Difluoromethyl)-2-thienyl]-2-fluoro-phenol Chemical and Physical Properties

Names and Identifiers

• 4-[5-(Difluoromethyl)-2-thienyl]-2-fluoro-phenol

• Inchi： 1S/C11H7F3OS/c12-7-5-6(1-2-8(7)15)9-3-4-10(16-9)11(13)14/h1-5,11,15H
• InChI Key： YMLKZQUCQFLKHH-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(C2SC(C(F)F)=CC=2)C=C1F

Additional information on 4-[5-(Difluoromethyl)-2-thienyl]-2-fluoro-phenol

4-[5-(Difluoromethyl)-2-thienyl]-2-fluoro-phenol (CAS No 2092285-71-5): A Comprehensive Overview

4-[5-(Difluoromethyl)-2-thienyl]-2-fluoro-phenol, identified by the CAS registry number 2092285-71-5, is a chemically synthesized compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a phenolic group with a thiophene ring substituted with a difluoromethyl group. The presence of fluorine atoms in its structure contributes to its distinctive chemical properties, making it a subject of interest for researchers exploring novel chemical entities for various applications.

The molecular structure of 4-[5-(Difluoromethyl)-2-thienyl]-2-fluoro-phenol is defined by a benzene ring substituted with a hydroxyl group at position 4 and a fluoro group at position 2. Attached to the benzene ring is a thiophene moiety, which is further substituted with a difluoromethyl group at position 5. This arrangement creates a molecule with both aromatic and heterocyclic characteristics, enhancing its potential for participation in diverse chemical reactions and interactions.

Recent studies have highlighted the potential of CAS No 2092285-71-5 as a precursor in the synthesis of advanced materials, particularly in the development of functional polymers and organic electronics. The thiophene ring, known for its conjugation properties, plays a pivotal role in facilitating electronic communication within molecular systems. This makes the compound an attractive candidate for applications in organic light-emitting diodes (OLEDs) and conductive polymers.

In the pharmaceutical sector, 4-[5-(Difluoromethyl)-2-thienyl]-2-fluoro-phenol has been explored for its potential as an intermediate in drug design. Its structure allows for modular synthesis, enabling researchers to attach various functional groups to tailor its biological activity. Recent findings suggest that this compound may exhibit anti-inflammatory and antioxidant properties, making it a promising lead compound for therapeutic development.

The synthesis of CAS No 2092285-71-5 typically involves multi-step organic reactions, including Friedel-Crafts alkylation and subsequent fluorination processes. These methods have been optimized in recent years to improve yield and purity, reflecting advancements in synthetic chemistry. The compound's stability under various reaction conditions further enhances its utility in laboratory settings.

In terms of environmental impact, studies have examined the biodegradation pathways of 4-[5-(Difluoromethyl)-2-thienyl]-2-fluoro-phenol. Results indicate that under specific microbial conditions, the compound undergoes transformation into less complex molecules, reducing its persistence in natural ecosystems. This information is crucial for assessing its environmental safety and guiding responsible industrial practices.

Looking ahead, ongoing research into CAS No 2092285-71-5 focuses on expanding its applications in nanotechnology and green chemistry. Its ability to form self-assembled monolayers and participate in supramolecular interactions presents opportunities for innovative material designs. Additionally, investigations into its photochemical properties are paving the way for its use in solar energy harvesting technologies.

In conclusion, 4-[5-(Difluoromethyl)-2-thienyl]-